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An In-depth Technical Guide to the Health and Safety Considerations for Handling 2-
Mercaptopyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercaptopyridine (CAS No. 2637-34-5), also known as 2-Pyridinethiol or 2(1H)-

Pyridinethione, is a versatile organosulfur compound widely utilized in chemical synthesis.[1][2]

[3] Its applications include the synthesis of pharmaceuticals, agrochemicals, and its use as a

ligand in coordination chemistry.[3] The reactivity of its thiol group makes it a valuable

nucleophile and building block in organic synthesis.[4] Structurally, it exists in a tautomeric

equilibrium with its thione form, 2(1H)-pyridinethione.[2][5]

This guide provides a comprehensive overview of the health and safety considerations

essential for the safe handling, storage, and disposal of 2-Mercaptopyridine in a laboratory or

research setting. The information is compiled from various safety data sheets and chemical

databases to ensure a thorough understanding of its potential hazards.

Hazard Identification and Classification
2-Mercaptopyridine is classified as a hazardous chemical. The primary hazards are

associated with its irritant properties to the skin, eyes, and respiratory system.[1][2][3][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b119420?utm_src=pdf-interest
https://www.benchchem.com/product/b119420?utm_src=pdf-body
https://www.benchchem.com/product/b119420?utm_src=pdf-body
https://www.benchchem.com/product/b119420?utm_src=pdf-body
https://www.echemi.com/sds/2-mercaptopyridine-pid_Seven16286.html
https://pim-resources.coleparmer.com/sds/47832.pdf
https://wap.guidechem.com/encyclopedia/2-mercaptopyridine-dic116701.html
https://wap.guidechem.com/encyclopedia/2-mercaptopyridine-dic116701.html
https://www.sigmaaldrich.com/US/en/product/aldrich/m5852
https://pim-resources.coleparmer.com/sds/47832.pdf
https://en.wikipedia.org/wiki/2-Mercaptopyridine
https://www.benchchem.com/product/b119420?utm_src=pdf-body
https://www.benchchem.com/product/b119420?utm_src=pdf-body
https://www.echemi.com/sds/2-mercaptopyridine-pid_Seven16286.html
https://pim-resources.coleparmer.com/sds/47832.pdf
https://wap.guidechem.com/encyclopedia/2-mercaptopyridine-dic116701.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Mercaptopyridine
https://www.fishersci.com/store/msds?partNumber=AC125540250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. The classification for 2-
Mercaptopyridine is summarized in the table below.[1][3][6][7]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory)

3
H335: May cause respiratory

irritation

Table 1: GHS Hazard Classification for 2-Mercaptopyridine.[1][3][6][7]

GHS Label Elements
The following pictograms, signal word, and precautionary statements are associated with 2-
Mercaptopyridine:

Pictogram:

alt text

Signal Word:Warning[1][6]

Hazard Statements:

H315: Causes skin irritation.[1][6][7]

H319: Causes serious eye irritation.[1][6][7]

H335: May cause respiratory irritation.[1][6][7]

Precautionary Statements:
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Prevention: P261, P264, P271, P280[1][7][8]

Response: P302+P352, P304+P340, P305+P351+P338, P312, P321, P332+P313,

P337+P313, P362+P364[1][7][8]

Storage: P403+P233, P405[1][7]

Disposal: P501[1][7]

Toxicological Properties
The toxicological properties of 2-Mercaptopyridine have not been fully investigated.[2]

However, available data indicates acute toxicity and significant irritant effects.

Acute Toxicity
Limited quantitative data is available for the acute toxicity of 2-Mercaptopyridine. The majority

of safety data sheets report "no data available" for oral, dermal, and inhalation LD50/LC50

values.[1] The available data is for mice via intraperitoneal and intravenous routes.[6][9][10]

Route of Exposure Species Value Reference

Intraperitoneal Mouse LD50: 250 mg/kg [6][9][10]

Intravenous Mouse LD50: 250 mg/kg [6][9][10]

Oral - No data available [1]

Dermal - No data available [1]

Inhalation - No data available [1]

Table 2: Acute Toxicity Data for 2-Mercaptopyridine.

Other Toxicological Endpoints
Comprehensive studies on long-term toxicological effects are largely unavailable.
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Toxicological Endpoint Finding

Skin Corrosion/Irritation Causes skin irritation.[1][2][6]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][2][6]

Respiratory or Skin Sensitization No data available.[1]

Germ Cell Mutagenicity No data available.[1]

Carcinogenicity No data available.[1]

Reproductive Toxicity No data available.[1]

Aspiration Hazard No data available.[1]

Table 3: Summary of Other Toxicological Endpoints.

Occupational Exposure Limits
Currently, there are no established occupational exposure limits (OELs), such as Permissible

Exposure Limits (PEL) from OSHA or Threshold Limit Values (TLV) from ACGIH, for 2-
Mercaptopyridine.[2][7] Therefore, exposure should be minimized to the lowest achievable

level through engineering controls and personal protective equipment.

First Aid Measures
Immediate medical attention is crucial in case of exposure. The following diagram outlines the

recommended first aid procedures for different routes of exposure.[2][7][11]
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Exposure to 2-Mercaptopyridine

First Aid Response

Inhalation

1. Move to fresh air.
2. If breathing is difficult, give oxygen.

3. If not breathing, give artificial respiration.
4. Get immediate medical attention.

Skin Contact

1. Immediately flush skin with plenty of water for at least 15 minutes.
2. Remove contaminated clothing and shoes.

3. Get medical attention.
4. Wash clothing before reuse.

Eye Contact

1. Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.
2. Remove contact lenses, if present and easy to do.

3. Get immediate medical attention.

Ingestion

1. Do NOT induce vomiting.
2. If victim is conscious, give 2-4 cupfuls of water or milk.

3. Never give anything by mouth to an unconscious person.
4. Get immediate medical attention.

Click to download full resolution via product page

First Aid Procedures for 2-Mercaptopyridine Exposure.

Notes to Physician: Treat symptomatically and supportively.[2]

Fire and Explosion Hazards
Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][2][7][11]

Specific Hazards from Combustion: During a fire, irritating and highly toxic gases may be

generated by thermal decomposition.[2][7] Hazardous combustion products include carbon

monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and sulfur oxides.[2][7]

Special Protective Equipment: Firefighters should wear a self-contained breathing apparatus

(SCBA) in pressure-demand, MSHA/NIOSH (or equivalent), and full protective gear.[1][2][7]

[11]

Physical Hazard Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b119420?utm_src=pdf-body-img
https://www.benchchem.com/product/b119420?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/47832.pdf
https://www.echemi.com/sds/2-mercaptopyridine-pid_Seven16286.html
https://pim-resources.coleparmer.com/sds/47832.pdf
https://www.fishersci.com/store/msds?partNumber=AC125540250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB3310834_EN.htm
https://pim-resources.coleparmer.com/sds/47832.pdf
https://www.fishersci.com/store/msds?partNumber=AC125540250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/47832.pdf
https://www.fishersci.com/store/msds?partNumber=AC125540250&countryCode=US&language=en
https://www.echemi.com/sds/2-mercaptopyridine-pid_Seven16286.html
https://pim-resources.coleparmer.com/sds/47832.pdf
https://www.fishersci.com/store/msds?partNumber=AC125540250&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB3310834_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Flash Point 65.56 °C (150.00 °F) TCC[10]

Autoignition Temperature 480 °C / 896 °F[7]

Flammability/Explosion Limits No data available[2][7]

Table 4: Fire Hazard Data for 2-Mercaptopyridine.

Accidental Release Measures
In the event of a spill or leak, immediate action is required to prevent exposure and

environmental contamination. The following workflow outlines the necessary steps.
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Spill / Leak Occurs

Evacuate personnel to safe areas.
Keep people away and upwind.

Ensure adequate ventilation.

Remove all sources of ignition.
Use spark-proof tools.

Wear appropriate Personal Protective Equipment (PPE).
(See Section 9.0)

Contain the spill.
Prevent entry into drains and waterways.

Sweep up or absorb material.
Place into a suitable, closed, labeled container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Decontaminate Area & PPE

Click to download full resolution via product page

Workflow for Accidental Release of 2-Mercaptopyridine.
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Handling and Storage
Safe Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[1][2][11]

Avoid contact with skin, eyes, and clothing.[2][11]

Avoid breathing dust, fumes, or vapors.[1][11]

Minimize dust generation and accumulation.[2][11]

Wash hands thoroughly after handling.[2][7]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage
Store in a tightly closed container.[1][2][7]

Keep in a cool, dry, and well-ventilated place.[1][2][7]

Refrigerated storage (below 4°C/39°F) is recommended to maintain product quality.[2][7][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[7]

Store in a locked-up area.[1][7]

Exposure Controls and Personal Protection
Since no occupational exposure limits have been established, a robust exposure control

strategy is paramount. This involves a combination of engineering controls and personal

protective equipment (PPE).

Engineering Controls
Use adequate ventilation to keep airborne concentrations low.[2]

Ensure that eyewash stations and safety showers are close to the workstation location.[12]
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following diagram

provides a logical guide for PPE selection.

Personal Protective Equipment (PPE) Selection

Eye / Face Protection

Chemical Safety Goggles or Glasses
(conforming to EN166 or OSHA 29 CFR 1910.133)

Required

Skin & Body Protection

Chemical-impermeable Gloves

Fire/flame resistant and impervious clothing

Appropriate protective clothing to prevent skin exposure

Required

Respiratory Protection

If exposure limits are exceeded or irritation is experienced:
- Full-face respirator

- NIOSH/MSHA or EN 149 approved respirator

Required under specific conditions

Click to download full resolution via product page

Personal Protective Equipment Selection Guide.

Stability and Reactivity
Reactivity: Not expected to be reactive under normal conditions.

Chemical Stability: Stable under normal temperatures and pressures.[2]

Conditions to Avoid: Incompatible materials, dust generation, heat, flames, and sparks.[2][7]

Incompatible Materials: Strong oxidizing agents, strong bases.[2][7]

Hazardous Decomposition Products: Thermal decomposition can produce carbon monoxide,

carbon dioxide, nitrogen oxides, and sulfur oxides.[2][7]

Hazardous Polymerization: Has not been reported.[2]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited (e.g., mouse LD50

determination) are not available in the publicly accessible safety literature. Researchers should

consult specialized toxicological databases or the original scientific publications for such

information. The provided data is intended for hazard assessment and safety planning.

Conclusion
2-Mercaptopyridine is a valuable chemical reagent that poses moderate health risks, primarily

as an irritant. A thorough understanding of its hazards, coupled with stringent adherence to

safety protocols, is essential for its safe use. This guide summarizes the critical safety

information, emphasizing the use of engineering controls, appropriate personal protective

equipment, and proper handling and storage procedures to minimize risk to researchers and

professionals. Always consult the most recent Safety Data Sheet (SDS) from your supplier

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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